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Introduction
ML604086 is a potent and selective small-molecule inhibitor of the C-C chemokine receptor 8

(CCR8). In the context of cancer immunotherapy, the CCL1-CCR8 signaling axis is a critical

pathway for the recruitment of regulatory T cells (Tregs) into the tumor microenvironment

(TME). Tregs are a subset of T cells that suppress the anti-tumor immune response, thereby

promoting tumor growth and immune evasion. By blocking the interaction of the chemokine

CCL1 with its receptor CCR8 on the surface of Tregs, ML604086 is being investigated as a

promising therapeutic agent to disrupt the immunosuppressive TME and enhance anti-tumor

immunity. These application notes provide an overview of the mechanism of action of

ML604086, its in vitro activities, and detailed protocols for its application in cancer

immunotherapy research.

Mechanism of Action
ML604086 selectively inhibits the binding of the chemokine CCL1 to the CCR8 receptor.[1][2]

This receptor is highly expressed on tumor-infiltrating Tregs compared to Tregs in peripheral

blood or other tissues, making it a specific target for cancer immunotherapy.[3][4] The binding
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of CCL1, which is secreted by tumor cells and other cells within the TME, to CCR8 on Tregs

triggers a signaling cascade that leads to Treg migration and infiltration into the tumor.[3][5]

Once in the TME, Tregs exert their immunosuppressive functions through various mechanisms,

including the secretion of inhibitory cytokines and direct cell-cell contact, which ultimately

dampens the activity of cytotoxic T lymphocytes (CTLs) that are responsible for killing cancer

cells.

By inhibiting the CCL1-CCR8 axis, ML604086 is expected to:

Reduce the recruitment and accumulation of Tregs within the tumor microenvironment.

Alleviate the immunosuppressive nature of the TME.

Enhance the anti-tumor activity of effector immune cells, such as cytotoxic T lymphocytes.

Data Presentation
The following table summarizes the reported in vitro activity of ML604086.

Parameter Cell Line IC50 Reference

CCL1-mediated

Chemotaxis

Cell line stably

expressing

cynomolgus CCR8

1.3 µM [2]

CCL1-mediated

intracellular Ca2+

concentration

increase

Cell line stably

expressing

cynomolgus CCR8

1.0 µM [2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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